6-(Chloromethyl)-3-methyl-2-pyridinecarbonitrile
Cat. No. B8619903
M. Wt: 166.61 g/mol
InChI Key: UUJXNQRIASSUPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07759369B2
Procedure details
A solution of 6-(Hydroxymethyl)-3-methyl-2-pyridinecarbonitrile (148 mg) and thionyl chloride (0.16 ml) in dichloromethane (3.5 ml) was stirred at ambient temperature for 6 hours. Solvent was removed in vacuo and toluene (2 ml) added then removed in vacuo to afford the title compound (160 mg, 96%) as a pale grey-green solid.
Quantity
148 mg
Type
reactant
Reaction Step One
Name
Yield
96%
Identifiers
|
REACTION_CXSMILES
|
O[CH2:2][C:3]1[N:8]=[C:7]([C:9]#[N:10])[C:6]([CH3:11])=[CH:5][CH:4]=1.S(Cl)([Cl:14])=O>ClCCl>[Cl:14][CH2:2][C:3]1[N:8]=[C:7]([C:9]#[N:10])[C:6]([CH3:11])=[CH:5][CH:4]=1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
148 mg
|
|
Type
|
reactant
|
|
Smiles
|
OCC1=CC=C(C(=N1)C#N)C
|
|
Name
|
|
|
Quantity
|
0.16 mL
|
|
Type
|
reactant
|
|
Smiles
|
S(=O)(Cl)Cl
|
|
Name
|
|
|
Quantity
|
3.5 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Solvent was removed in vacuo and toluene (2 ml)
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
added
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
then removed in vacuo
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClCC1=CC=C(C(=N1)C#N)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 160 mg | |
| YIELD: PERCENTYIELD | 96% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
